Cas no 51793-64-7 (Sodium phenylmethanesulfinate)

• Product Name: Sodium phenylmethanesulfinate
• CAS No: 51793-64-7
• MF: C₇H₇NaO₂S
• MW: 178.18405175209
• MDL: MFCD24113288
• CID: 1577128
• PubChem ID: 23682390
• Update Time: 2025-04-24

Sodium phenylmethanesulfinate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfinic acid, sodium salt
• Sodium phenylmethanesulfinate
• sodium;phenylmethanesulfinate
• Benzenemethanesulfinic acid sodium salt
• EN300-217086
• 51793-64-7
• Sodiumphenylmethanesulfinate
• SCHEMBL1865910

• MDL： MFCD24113288
• Inchi： 1S/C7H8O2S.Na/c8-10(9)6-7-4-2-1-3-5-7;/h1-5H,6H2,(H,8,9);/q;+1/p-1
• InChI Key： KQJWHIKPAMMQFZ-UHFFFAOYSA-M
• SMILES： S(CC1C=CC=CC=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 178.006
• Monoisotopic Mass: 178.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Sodium phenylmethanesulfinate

Comprehensive Guide to Benzenemethanesulfinic acid, sodium salt (CAS No. 51793-64-7): Properties, Applications, and Market Insights

Benzenemethanesulfinic acid, sodium salt (CAS No. 51793-64-7) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications. This sodium salt derivative of benzenemethanesulfinic acid is particularly valued in synthetic chemistry, pharmaceuticals, and material science. Its molecular structure, characterized by a benzene ring attached to a sulfinic acid group, makes it a valuable intermediate in various chemical reactions.

The compound is often searched under terms like "sodium benzenemethanesulfinate uses", "CAS 51793-64-7 applications", and "benzenemethanesulfinic acid sodium salt synthesis", reflecting its relevance in research and industrial applications. Recent trends indicate growing interest in its role as a reducing agent and its potential in green chemistry initiatives, aligning with the global push for sustainable chemical processes.

One of the key properties of Benzenemethanesulfinic acid, sodium salt is its solubility in water and polar solvents, which enhances its utility in aqueous-phase reactions. Researchers frequently explore its reactivity in nucleophilic substitutions and as a precursor for sulfone derivatives. The compound’s stability under controlled conditions also makes it suitable for long-term storage and handling in laboratory settings.

In the pharmaceutical sector, Benzenemethanesulfinic acid, sodium salt is investigated for its potential as a building block in drug synthesis. Its ability to participate in sulfonylation reactions is particularly valuable for creating sulfonamide-based therapeutics, a class of drugs with broad antimicrobial and anti-inflammatory properties. This aligns with current healthcare demands for novel antibiotic solutions amid rising antimicrobial resistance.

From an industrial perspective, the compound finds use in polymer chemistry, where it acts as a modifier or chain-transfer agent. Manufacturers of specialty plastics and coatings often inquire about "sodium benzenemethanesulfinate in polymer synthesis", highlighting its importance in material development. The growing emphasis on high-performance materials for electronics and automotive applications further drives research into this compound’s capabilities.

The market for Benzenemethanesulfinic acid, sodium salt shows steady growth, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Quality standards and regulatory compliance remain critical considerations, with suppliers focusing on high-purity grades to meet research and production requirements. Analytical techniques like HPLC and NMR are commonly employed to verify the compound’s purity and structural integrity.

Environmental and safety profiles of Benzenemethanesulfinic acid, sodium salt are frequently discussed topics, especially among regulatory bodies and industrial users. Proper handling procedures, including the use of personal protective equipment and adequate ventilation, are recommended when working with this chemical. These precautions align with broader workplace safety trends and chemical management protocols.

Innovative applications continue to emerge for CAS 51793-64-7, particularly in the field of organic electronics and battery materials. Researchers are exploring its redox properties for potential use in energy storage systems, responding to the global demand for advanced battery technologies. This connection to renewable energy solutions makes it a compound of interest in sustainability-focused research.

For laboratories and industries sourcing Benzenemethanesulfinic acid, sodium salt, understanding its storage requirements is essential. The compound typically requires protection from moisture and extreme temperatures to maintain stability. These storage conditions are similar to those for many specialty chemicals, emphasizing the importance of proper chemical management systems in modern facilities.

Future research directions for Benzenemethanesulfinic acid, sodium salt may focus on catalytic applications and its role in asymmetric synthesis. The compound’s potential in enantioselective reactions could open new possibilities in chiral drug development, addressing a key challenge in pharmaceutical manufacturing. Such applications would further enhance its value in the fine chemicals market.

In conclusion, Benzenemethanesulfinic acid, sodium salt (CAS No. 51793-64-7) represents a versatile and valuable chemical with diverse applications across multiple industries. Its unique properties continue to inspire research and innovation, particularly in areas aligned with current technological and environmental priorities. As understanding of this compound deepens, its role in advanced chemical processes is likely to expand, offering new opportunities for scientific and industrial advancement.